(2,4-dimethylphenyl)[2-(4-morpholinyl)-5-nitrophenyl]methanone

• IUPAC Name: (2,4-dimethylphenyl)-(2-morpholin-4-yl-5-nitrophenyl)methanone
• InChI: InChI=1S/C19H20N2O4/c1-13-3-5-16(14(2)11-13)19(22)17-12-15(21(23)24)4-6-18(17)20-7-9-25-10-8-20/h3-6,11-12H,7-10H2,1-2H3
• InChI Key: NJUFKSOTQNVBHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N3CCOCC3)C
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

(2,4-dimethylphenyl)[2-(4-morpholinyl)-5-nitrophenyl]methanone, also known as DMNM, is a chemical compound that has been widely studied for its potential applications in scientific research. DMNM is a synthetic compound that belongs to the family of aryl ketones and has a molecular formula of C19H21N3O4.

Mechanism of Action

(2,4-dimethylphenyl)[2-(4-morpholinyl)-5-nitrophenyl]methanone acts as a competitive inhibitor of the DAT, which is responsible for the reuptake of dopamine in the brain. By inhibiting the reuptake of dopamine, this compound increases the concentration of dopamine in the synapse, leading to increased dopamine signaling. This increased signaling has been linked to the therapeutic effects of this compound in Parkinson's disease, depression, and ADHD.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to increase locomotor activity and induce stereotypic behaviors, which are consistent with increased dopamine signaling. This compound has also been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of (2,4-dimethylphenyl)[2-(4-morpholinyl)-5-nitrophenyl]methanone is its high affinity for the DAT, which makes it a useful radioligand for imaging DAT in the brain. However, one limitation of this compound is its relatively short half-life, which limits its usefulness in long-term studies.

Future Directions

There are a number of future directions for research on (2,4-dimethylphenyl)[2-(4-morpholinyl)-5-nitrophenyl]methanone. One area of research is the development of more stable analogs of this compound that can be used for long-term studies. Another area of research is the use of this compound as a therapeutic agent for the treatment of Parkinson's disease, depression, and ADHD. Finally, this compound could be used as a tool to further understand the role of dopamine in the brain and its implications for behavior and disease.

Scientific Research Applications

(2,4-dimethylphenyl)[2-(4-morpholinyl)-5-nitrophenyl]methanone has been extensively studied for its potential applications in scientific research. It has been shown to have a high affinity for the dopamine transporter (DAT) and can be used as a radioligand for imaging DAT in the brain. This compound has also been studied as a potential therapeutic agent for the treatment of Parkinson's disease, depression, and attention deficit hyperactivity disorder (ADHD).